Cas no 2228231-91-0 (1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one)

• Product Name: 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one
• CAS No: 2228231-91-0
• MF: C₁₀H₉NO₅
• MW: 223.182163000107
• CID: 5946994
• PubChem ID: 165710606
• Update Time: 2025-05-26

1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one
• EN300-1781742
• 2228231-91-0

• Inchi： 1S/C10H9NO5/c1-3-8(12)6-4-7(11(14)15)10(13)9(5-6)16-2/h3-5,13H,1H2,2H3
• InChI Key： CPAGRHKTZVAYRK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(C=C)=O)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.04807239g/mol
• Monoisotopic Mass: 223.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one

Introduction to 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one (CAS No. 2228231-91-0)

1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one (CAS No. 2228231-91-0) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-hydroxy-3-methoxy-5-nitrostyryl acetone, is characterized by its unique structural features, which include a hydroxyl group, a methoxy group, and a nitro group attached to a phenyl ring, along with an acryloyl moiety. These functional groups contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The hydroxyl group in 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one plays a crucial role in its solubility and reactivity, making it more amenable to conjugation with other molecules. The methoxy group enhances the lipophilicity of the compound, which can influence its ability to cross cell membranes and interact with intracellular targets. The nitro group is known for its electron-withdrawing properties, which can modulate the electronic environment of the molecule and affect its reactivity and stability.

Recent studies have explored the potential therapeutic applications of 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This suggests that it may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the anticancer activity of 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one. Preliminary studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of this compound as a lead molecule for the development of new anticancer drugs.

In addition to its biological activities, 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one has been studied for its synthetic accessibility and chemical stability. Researchers have developed efficient synthetic routes to produce this compound, which involves multi-step reactions including nitration, methylation, and condensation. The ease of synthesis and high yield make it a viable candidate for large-scale production in pharmaceutical settings.

The safety profile of 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one is also an important consideration for its potential therapeutic applications. Preclinical studies have shown that it exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

Moreover, the pharmacokinetic properties of 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one have been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that it could be formulated into various dosage forms such as tablets, capsules, or injectable solutions.

In conclusion, 1-(4-hydroxy-3-methoxy-5-nitrophenyl)prop-2-en-1-one (CAS No. 2228231-91-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.